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Compound of Interest

Compound Name: Shp2-IN-21

Cat. No.: B12385765

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to the limited availability of public data on a compound specifically named
"Shp2-IN-21," this guide provides a comparative analysis of two well-characterized, allosteric
SHP2 inhibitors: TNO155 and SHP099. SHP099 is a pioneering, potent, and selective SHP2
inhibitor that serves as a robust benchmark for preclinical comparison.

Introduction

Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2), encoded by the
PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell
growth and differentiation through the MAPK signaling pathway.[1] As a key downstream
effector of multiple receptor tyrosine kinases (RTKs), SHP2 has emerged as a compelling
target in oncology. This guide offers a comparative overview of the preclinical efficacy of two
prominent allosteric SHP2 inhibitors, TNO155 and SHP099, to aid researchers in drug
development and academic research.

Mechanism of Action

Both TNO155 and SHP099 are allosteric inhibitors that bind to a tunnel-like pocket at the
interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase (PTP)
domains of SHP2. This binding stabilizes SHP2 in an auto-inhibited conformation, preventing
its interaction with upstream activators and downstream substrates, thereby inhibiting the RAS-
ERK signaling pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine
kinases - PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. sellerslab.org [sellerslab.org]

 To cite this document: BenchChem. [A Comparative Guide to the Efficacy of SHP2 Inhibitors:
TNO155 and SHP099]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12385765#comparing-shp2-in-21-and-tno155-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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